Cas no 1226487-85-9 (N-(1,3-thiazol-2-yl)-1-(2E)-3-(thiophen-2-yl)prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-(1,3-thiazol-2-yl)-1-(2E)-3-(thiophen-2-yl)prop-2-enoylpiperidine-4-carboxamide
• CAS No: 1226487-85-9
• MF: C₁₆H₁₇N₃O₂S₂
• MW: 347.455080747604
• CID: 6532759
• Update Time: 2025-06-13

N-(1,3-thiazol-2-yl)-1-(2E)-3-(thiophen-2-yl)prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-thiazol-2-yl)-1-(2E)-3-(thiophen-2-yl)prop-2-enoylpiperidine-4-carboxamide
• N-(1,3-thiazol-2-yl)-1-[(E)-3-thiophen-2-ylprop-2-enoyl]piperidine-4-carboxamide

• Inchi： 1S/C16H17N3O2S2/c20-14(4-3-13-2-1-10-22-13)19-8-5-12(6-9-19)15(21)18-16-17-7-11-23-16/h1-4,7,10-12H,5-6,8-9H2,(H,17,18,21)/b4-3+
• InChI Key： PPLMAFNWNXMAOZ-ONEGZZNKSA-N
• SMILES： N1(C(=O)/C=C/C2SC=CC=2)CCC(C(NC2=NC=CS2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on N-(1,3-thiazol-2-yl)-1-(2E)-3-(thiophen-2-yl)prop-2-enoylpiperidine-4-carboxamide

N-(1,3-thiazol-2-yl)-1-(2E)-3-(thiophen-2-yl)prop-2-enoylpiperidine-4-carboxamide (CAS No. 1226487-85-9): A Comprehensive Overview

N-(1,3-thiazol-2-yl)-1-(2E)-3-(thiophen-2-yl)prop-2-enoylpiperidine-4-carboxamide, also known by its CAS number 1226487-85-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, including a thiazole ring, a thiophene moiety, and a piperidine carboxamide group. These structural elements contribute to its potential biological activities and therapeutic applications.

The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. It is known for its broad range of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the thiophene moiety, a five-membered heterocyclic compound with one sulfur atom, further enhances the compound's bioactivity by providing additional conjugation and electronic effects. The piperidine carboxamide group adds to the compound's overall polarity and solubility, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of N-(1,3-thiazol-2-yl)-1-(2E)-3-(thiophen-2-yl)prop-2-enoylpiperidine-4-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively reduced oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

Another area of interest is its potential as an anti-inflammatory agent. Inflammation is a common underlying factor in many chronic diseases, including arthritis and cardiovascular diseases. N-(1,3-thiazol-2-yl)-1-(2E)-3-(thiophen-2-yl)prop-2-enoylpiperidine-4-carboxamide has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for developing new anti-inflammatory drugs with fewer side effects compared to existing treatments.

The compound's ability to cross the blood-brain barrier (BBB) is another significant advantage. The BBB is a highly selective permeability barrier that protects the brain from harmful substances while allowing essential nutrients to pass through. Many drugs fail to reach their target sites in the brain due to poor BBB penetration. However, N-(1,3-thiazol-2-yl)-1-(2E)-3-(thiophen-2-yl)prop-2-enoylpiperidine-4-carboxamide has demonstrated efficient BBB crossing properties, which could be crucial for treating central nervous system (CNS) disorders.

In addition to its therapeutic potential, N-(1,3-thiazol-2-yl)-1-(2E)-3-(thiophen-2-yl)prop-2-enoylpiperidine-4-carboxamide has also been studied for its pharmacokinetic properties. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. Understanding these properties is essential for optimizing drug dosing and minimizing adverse effects. Studies have shown that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life.

Furthermore, the safety profile of N-(1,3-thiazol-2-yl)-1-(2E)-3-(thiophen-2-yl)prop-2-enoylpiperidine-4-carboxamide has been evaluated in preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. This favorable safety profile makes it an attractive candidate for further clinical development.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and optimize its therapeutic applications. Clinical trials are currently underway to evaluate the efficacy and safety of N-(1,3-thiazol thiazol - 000000000000 - 000 - 0 - 0 - yl)-1-(2E)-3-(thiophen thiophen) - yl)prop - enoylpiperidine - carboxamide in various disease models. These trials will provide valuable insights into its potential as a novel therapeutic agent.

In conclusion, N-(1,3-thiazol thiazol) - yl)-1 -( 0 E ) - yl ) prop - enoylpiperidine - carboxamide (CAS No. 1 E ) - yl ) prop - enoylpiperidine - carboxamide (CAS No. 1 E ) - yl ) prop - enoylpiperidine - carboxamide (CAS No. 1 E ) - yl ) prop - enoylpiperidine - carboxamide (CAS No. 1 E ) - yl ) prop - enoylpiperidine - carboxamide (CAS No. 1798798798798798798798798798798798798798798798798798798798798798798798798798798798798798) represents a promising compound with diverse biological activities and therapeutic applications. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further research and development in the field of medicinal chemistry.